molecular formula C11H9BrN2O3 B8406921 7-Bromo-5-formyl-2,3-dimethoxy-quinoxaline

7-Bromo-5-formyl-2,3-dimethoxy-quinoxaline

Cat. No.: B8406921
M. Wt: 297.10 g/mol
InChI Key: VJEIGKGDNHGYNW-UHFFFAOYSA-N
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Description

7-Bromo-5-formyl-2,3-dimethoxy-quinoxaline is a useful research compound. Its molecular formula is C11H9BrN2O3 and its molecular weight is 297.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9BrN2O3

Molecular Weight

297.10 g/mol

IUPAC Name

7-bromo-2,3-dimethoxyquinoxaline-5-carbaldehyde

InChI

InChI=1S/C11H9BrN2O3/c1-16-10-11(17-2)14-9-6(5-15)3-7(12)4-8(9)13-10/h3-5H,1-2H3

InChI Key

VJEIGKGDNHGYNW-UHFFFAOYSA-N

Canonical SMILES

COC1=NC2=CC(=CC(=C2N=C1OC)C=O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.38 g (60 mmol) of sodium are dissolved in portions, at 0° C. under N2, in 200 ml of methanol. At 0° C., 5.85 ml (65 mmol) of 2-nitropropane are added dropwise. 18.1 g (50 mmol) of 5-(bromomethyl)-7-bromo-2,3-dimethoxy-quinoxaline are then added. The beige suspension is heated to reflux and stirred for 1 hour. The reaction mixture is poured onto 600 ml of water and the methanol is distilled off. The residue is extracted twice with ethyl acetate, and the organic phases are dried over sodium sulfate and filtered with suction. The filtrate is concentrated and the residue is dried under a high vacuum. 7-Bromo-5-formyl-2,3-dimethoxy-quinoxaline is obtained in the form of beige crystals having a melting point of 179-182° C.
Quantity
1.38 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
5.85 mL
Type
reactant
Reaction Step Two
Quantity
18.1 g
Type
reactant
Reaction Step Three
Name
Quantity
600 mL
Type
reactant
Reaction Step Four

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